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Compound of Interest

Compound Name: POLYQUATERNIUM-27

CAS No.: 132977-85-6

Cat. No.: B1178274

Get Quote

Executive Summary
This application note details the use of Polyquaternium-27 (PQ-27) as a primary stabilizer for

anionic colloidal systems, with a specific focus on pharmaceutical nanocrystals and oxide

slurries. Unlike random cationic copolymers (e.g., Polyquaternium-7) or cellulosic derivatives

(e.g., Polyquaternium-10), PQ-27 is a block copolymer. This unique architecture allows it to

function via an electrosteric mechanism, providing robust stability against high ionic strength

environments and preventing Ostwald ripening.

Physicochemical Profile
Polyquaternium-27 is the reaction product of Polyamide-2, Epichlorohydrin, and

Trimethylamine. Its structure is defined by distinct segmented blocks:

Cationic Blocks: Quaternary ammonium segments that provide high-affinity anchoring to

anionic surfaces (Zeta potential modification).

Non-Ionic/Polyamide Blocks: Neutral, hydrophilic segments that extend into the continuous

phase, providing a steric barrier.
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Property Specification Implication for Colloids

Structure
Block Copolymer

(Polyamide/Quat)

Enables "Loop and Train"

adsorption conformation.

Charge Density Medium-High (Cationic)
Strong adsorption to anionic

drugs/silica without "stripping".

Molecular Weight ~20,000 - 50,000 Da

Sufficient length for steric

repulsion (>5nm layer

thickness).

Solubility Water Soluble
Easy incorporation into

aqueous phases.

pH Stability Wide Range (4.0 - 9.[1]0)
Suitable for diverse API

formulations.

Mechanism of Action: The "Anchor and Buoy"
Effect
The superiority of PQ-27 over homopolymers (like PDADMAC/PQ-6) lies in its adsorption

thermodynamics.

The Anchor (Electrostatic): The cationic blocks collapse onto the negatively charged particle

surface due to electrostatic attraction. This neutralizes the surface charge (Zeta potential

approaches 0 mV or becomes positive).

The Buoy (Steric): The non-ionic polyamide blocks are solvated by water and do not adsorb.

They form loops and tails extending into the medium.

Result: When two particles approach, the extended loops compress, causing an osmotic

restoring force that prevents aggregation—even if the Zeta potential is near zero or if salt

shields the electrostatic repulsion.

Visualization: Electrosteric Stabilization Pathway
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Figure 1: The mechanism of PQ-27 adsorption. The cationic blocks (yellow) anchor to the red

anionic particle, while the green neutral blocks extend to create a physical barrier.

Experimental Protocols
Protocol A: Preparation of Stock Solution (1% w/v)
Precision is critical to avoid "fish eyes" or incomplete hydration.

Weighing: Weigh 1.0 g of Polyquaternium-27 (active matter basis). Note: Commercial

supplies are often 40-50% solids; adjust calculation accordingly.

Vortex Creation: In a beaker, add 99 mL of deionized water (resistivity >18.2 MΩ·cm). Create

a deep vortex using an overhead stirrer (400-600 RPM).

Dispersion: Slowly drizzle the polymer into the side of the vortex. Do not dump.

Hydration: Reduce speed to 200 RPM and mix for 45-60 minutes until the solution is

perfectly clear and homogenous.

Filtration: Filter through a 0.45 µm PVDF filter to remove any micro-gels.

Protocol B: Determination of Optimal Polymer
Concentration (OPC)
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This protocol determines the saturation point where the surface is fully covered without excess

polymer causing depletion flocculation.

Materials:

Anionic Colloidal Suspension (e.g., Silica 100nm or Drug Nanocrystal, 1 wt%).

PQ-27 Stock Solution (Protocol A).

Zeta Potential Analyzer (e.g., Malvern Zetasizer).

Workflow:

Prepare 5 samples of the colloidal suspension (10 mL each).

Add PQ-27 to achieve final concentrations of: 0%, 0.01%, 0.05%, 0.1%, 0.5%.

Adjust pH to formulation target (e.g., pH 7.0).

Equilibrate for 30 minutes under gentle agitation.

Measure: Hydrodynamic Diameter (

) and Zeta Potential (

).

Data Interpretation Table:
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PQ-27 Conc. Zeta Potential (mV)
Particle Size (

)
Interpretation

0.00% -45 mV 100 nm
Stable (Electrostatic

only).

0.01% -15 mV 180 nm

Unstable. Bridging

flocculation

(insufficient

coverage).

0.05% +5 mV 105 nm

Isoelectric Point.

Stable only if steric

barrier is sufficient.

0.10% +25 mV 102 nm

Optimal. Cationic

charge reversal +

Steric layer formed.

0.50% +28 mV 102 nm

Plateau. Excess

polymer in solution

(waste).

Protocol C: Salt Tolerance Challenge (Validation)
Validates the "Steric" component of the stabilization.

Take the Optimal sample from Protocol B (0.1% PQ-27).

Take a control sample (stabilized with standard cationic homopolymer like PQ-6).

Titrate 1M NaCl into both samples to reach 150 mM (physiological ionic strength).

Incubate for 24 hours.

Result:

PQ-6 Sample: Likely precipitates (charge shielding destroys stability).
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PQ-27 Sample: Remains clear/dispersed (Steric blocks prevent aggregation).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for stabilizing colloids with PQ-27.

Troubleshooting & Optimization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body-img#application-note-electrosteric-stabilization-of-colloidal-suspensions-using-polyquaternium-27
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation Root Cause Corrective Action

Immediate Precipitation upon

mixing
Bridging Flocculation

The polymer concentration is

too low relative to particle

surface area. Increase

polymer/particle ratio or add

polymer faster (rapid mixing).

Viscosity Spike Polymer Entanglement

Total solid content is too high.

Reduce polymer concentration

or check if free polymer is

forming networks.

Creams/Sediments over 1

week
Density Mismatch

PQ-27 stabilizes against

aggregation, not gravity. Add a

rheology modifier (e.g.,

Xanthan Gum) to the

continuous phase to arrest

Stokes' settling.

Loss of stability at pH > 10 Hydrolysis/Charge Loss

Ensure pH remains within 4-9.

Extreme alkalinity may affect

the quaternary ammonium

interaction or the polyamide

block integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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